Cas no 178308-61-7 (1,4-dichlorophthalazine-6-carbonitrile)

1,4-Dichlorophthalazine-6-carbonitrile is a heterocyclic compound featuring a phthalazine core substituted with two chlorine atoms at the 1 and 4 positions and a nitrile group at the 6 position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing nitrile and chloro groups enhance its utility in nucleophilic substitution and cross-coupling reactions. Its high purity and stability under standard conditions ensure consistent performance in research and industrial applications. The compound is particularly useful in the development of biologically active molecules, offering versatility in medicinal chemistry and material science.
1,4-dichlorophthalazine-6-carbonitrile structure
178308-61-7 structure
Product Name:1,4-dichlorophthalazine-6-carbonitrile
CAS No:178308-61-7
MF:C9H3Cl2N3
MW:224.046219110489
MDL:MFCD06797633
CID:134618
PubChem ID:10656738
Update Time:2025-06-07

1,4-dichlorophthalazine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-Phthalazinecarbonitrile,1,4-dichloro-
    • 1,4-dichlorophthalazine-6-carbonitrile
    • 1,4-dichloro-6-cyanophthalazine
    • 6-cyano-1,4-dichlorophthalazine
    • 6-cyano-1,4-dichloro-phthalazine
    • ACT04016
    • AG-E-28499
    • CTK4D6747
    • KB-199390
    • 1,4-Dichloro-6-phthalazinecarbonitrile
    • 178308-61-7
    • DTXSID50443105
    • CS-0448583
    • MFCD06797633
    • 6-Phthalazinecarbonitrile, 1,4-dichloro-
    • FT-0730652
    • SY268174
    • SCHEMBL1102316
    • FRJDQOMCKHDEJQ-UHFFFAOYSA-N
    • DB-030964
    • MDL: MFCD06797633
    • Inchi: 1S/C9H3Cl2N3/c10-8-6-2-1-5(4-12)3-7(6)9(11)14-13-8/h1-3H
    • InChI Key: FRJDQOMCKHDEJQ-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=C(C#N)C=CC2=C(N=N1)Cl

Computed Properties

  • Exact Mass: 222.97059
  • Monoisotopic Mass: 222.9704025g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 49.6Ų

Experimental Properties

  • Density: 1.57
  • PSA: 49.57

1,4-dichlorophthalazine-6-carbonitrile Security Information

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